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Compound of Interest

Compound Name: DECAHYDRO-2-NAPHTHOL

Cat. No.: B7783788

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for
decahydro-2-naphthol, a common laboratory chemical. The information is compiled to assist
researchers, scientists, and professionals in drug development in maintaining a safe laboratory
environment. This document outlines the hazardous properties of decahydro-2-naphthol,
summarizes key toxicological data, and provides detailed procedural guidelines for its safe use.

Hazard Identification and Classification

Decahydro-2-naphthol is classified as a hazardous chemical. It is known to cause skin
irritation, serious eye irritation, and may cause respiratory irritation.[1]

Table 1: GHS Hazard Classification

Hazard Class Category

Skin Corrosion/Irritation 2

Serious Eye Damage/Eye lIrritation 2

Specific target organ toxicity (single exposure) 3

Target Organs Respiratory system
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Physical and Chemical Properties

A clear understanding of the physical and chemical properties of a substance is crucial for its

safe handling and storage.

Table 2: Physical and Chemical Properties of Decahydro-2-naphthol

Property Value

Synonyms 2-Decalol, Decahydro-beta-naphthol
CAS Number 825-51-4

Molecular Formula C10H180

Molecular Weight 154.25 g/mol

Appearance Colorless to light yellow liquid or solid
Odor Characteristic

Boiling Point 109 °C @ 14 mmHg

Flash Point 113 °C (closed cup)

Density 0.996 g/mL at 25 °C

Solubility Sparingly soluble in water

Toxicological Data

The following table summarizes the available quantitative toxicity data for decahydro-2-

naphthol. These values are critical for risk assessment in a laboratory setting.

Table 3: Acute Toxicity Data for Decahydro-2-naphthol
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Route of Exposure  Species Test Result

LD50 (Lethal Dose,
Oral Rat > 5000 mg/kg
50%)

_ LD50 (Lethal Dose,
Dermal Rabbit > 5000 mg/kg
50%)

Experimental Protocols

The following are generalized experimental protocols for acute toxicity and irritation testing

based on OECD guidelines. The specific details of the studies that generated the LD50 values

for decahydro-2-naphthol are not publicly available; therefore, these protocols represent the

standard methodologies for such assessments.

Acute Oral Toxicity (Based on OECD Guideline 401)

This test provides information on health hazards likely to arise from a single oral exposure to a

substance.

Test Animals: Healthy, young adult rodents (typically rats), nulliparous and non-pregnant
females are used.

Housing and Feeding: Animals are housed in standard laboratory conditions with controlled
temperature (22 £ 3°C) and humidity (30-70%). Conventional laboratory diets and drinking
water are provided ad libitum, with a brief fasting period before and after administration of
the test substance.[2]

Dose Administration: The test substance is administered in a single dose by gavage using a
stomach tube. The volume should not exceed 1 mL/100 g of body weight for non-aqueous
solutions.[2]

Observation Period: Animals are observed for mortality, and clinical signs of toxicity for at
least 14 days. Observations are made frequently on the day of dosing and at least daily
thereafter.
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o Data Collection: Body weight of the animals is recorded weekly. At the end of the observation
period, all surviving animals are euthanized and subject to a gross necropsy.

Acute Dermal Toxicity (Based on OECD Guideline 402)

This test assesses the potential for a substance to cause toxicity through skin contact.

Test Animals: Healthy young adult rats (200-3009), rabbits, or guinea pigs with healthy, intact
skin are used.[3][4]

e Preparation of Animals: Approximately 24 hours before the test, the fur is removed from the
dorsal area of the trunk of the test animals.[3]

e Dose Application: The test substance is applied uniformly over an area of approximately 10%
of the total body surface area. The area is then covered with a porous gauze dressing and
non-irritating tape for a 24-hour exposure period.[4]

» Observation Period: Animals are observed for signs of toxicity and mortality for at least 14
days.

o Data Collection: Skin lesions are evaluated, and body weights are recorded weekly. A gross
necropsy is performed on all animals at the end of the study.

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)

This test evaluates the potential of a substance to cause reversible or irreversible skin damage.
o Test Animals: Albino rabbits are the preferred species.

o Application: A small area of skin (approximately 6 cm?2) is exposed to a single dose of the test
substance (0.5 mL for liquids or 0.5 g for solids).[5] The exposure period is typically 4 hours.

[5]

o Observation: The skin is examined for signs of erythema (redness) and edema (swelling) at
1, 24, 48, and 72 hours after patch removal. The observation period can extend up to 14
days to assess the reversibility of the effects.[5]
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e Scoring: The severity of skin reactions is scored according to a standardized system.

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)

This test determines the potential of a substance to cause eye irritation or damage.

Test Animals: Albino rabbits are typically used.

o Application: A single dose of the test substance (0.1 mL for liquids) is applied into the
conjunctival sac of one eye of the animal. The other eye remains untreated and serves as a
control.[6]

o Observation: The eyes are examined for signs of corneal opacity, iritis, conjunctival redness,
and chemosis (swelling) at 1, 24, 48, and 72 hours after application. The observation period
may be extended to 21 days to evaluate the reversibility of any observed effects.[6][7]

e Scoring: Ocular lesions are scored using a standardized system.

Safety and Handling Precautions
Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles or a face shield conforming to EN166 or
OSHA's eye and face protection regulations in 29 CFR 1910.133.[1]

o Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat to
prevent skin contact.

o Respiratory Protection: If working in a poorly ventilated area or if there is a risk of inhaling
vapors or aerosols, use a NIOSH/MSHA or European Standard EN 149 approved respirator.

[1]

Handling and Storage

¢ Handling: Use only in a well-ventilated area, preferably under a chemical fume hood. Avoid
contact with skin, eyes, and clothing. Do not breathe vapors or mist. Wash hands thoroughly
after handling.[8]
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o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[8]

First Aid Measures

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.[8]

o Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15
minutes while removing contaminated clothing and shoes. Get medical attention if irritation
develops and persists.[8]

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Get medical attention.

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Get medical attention.

Logical Workflow for Safety Assessment

Due to the lack of specific data on the toxicological signaling pathways of decahydro-2-
naphthol, a generalized workflow for chemical safety assessment is presented below. This
diagram illustrates the logical steps a researcher should follow when handling a chemical with
known irritant properties.
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Workflow for Safe Handling of Decahydro-2-naphthol.

Conclusion

Decahydro-2-naphthol is a valuable laboratory reagent that requires careful handling due to
its irritant properties. Adherence to the safety precautions and handling procedures outlined in
this guide is essential for minimizing risk and ensuring a safe working environment.
Researchers should always consult the most current Safety Data Sheet before using this
chemical and be prepared to respond appropriately in case of an accidental exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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